Cas no 623-63-2 (Carbonic acid, bis(1-methylpropyl) ester)

• Product Name: Carbonic acid, bis(1-methylpropyl) ester
• CAS No: 623-63-2
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 447896
• PubChem ID: 545724
• Update Time: 2025-04-19

Carbonic acid, bis(1-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, bis(1-methylpropyl) ester
• dibutan-2-yl carbonate
• DTXSID80337967
• Carbonic acid, di-sec-butyl ester
• Bis(1-methylpropyl) carbonate
• Di-sec-butyl carbonate
• 623-63-2
• s-C4H9OC(O)OC4H9-s
• Carbonic acid di-sec-butyl ester
• SCHEMBL149834
• RYRWDTRXCNOMOJ-UHFFFAOYSA-N

• Inchi： 1S/C9H18O3/c1-5-7(3)11-9(10)12-8(4)6-2/h7-8H,5-6H2,1-4H3
• InChI Key： RYRWDTRXCNOMOJ-UHFFFAOYSA-N
• SMILES： O(C(=O)OC(C)CC)C(C)CC

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53